Cas no 116652-62-1 (2-Propoxypyridin-4-amine)

• Product Name: 2-Propoxypyridin-4-amine
• CAS No: 116652-62-1
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 5698168
• PubChem ID: 21247419
• Update Time: 2025-06-08

2-Propoxypyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-propoxypyridin-4-amine
• SCHEMBL3340745
• 116652-62-1
• XLUBTSIANJSREV-UHFFFAOYSA-N
• AKOS010976860
• EN300-1258810
• 4-Pyridinamine, 2-propoxy-
• 4-Amino-2-propoxypyridine
• CS-0283924
• 4-AMINO-2-(n-PROPOXY)PYRIDINE
• 2-Propoxypyridin-4-amine

• Inchi： 1S/C8H12N2O/c1-2-5-11-8-6-7(9)3-4-10-8/h3-4,6H,2,5H2,1H3,(H2,9,10)
• InChI Key： XLUBTSIANJSREV-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=CN=1)N)CCC

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 48.1Ų

Additional information on 2-Propoxypyridin-4-amine

Introduction to 2-Propoxypyridin-4-Amine (CAS No. 116652-62-1)

2-Propoxypyridin-4-Amine is a versatile organic compound with the CAS registry number 116652-62-1. This compound, also referred to as 4-amino-2-propoxypyridine, belongs to the class of pyridine derivatives and has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. The molecule consists of a pyridine ring substituted with an amino group at the 4-position and a propoxy group at the 2-position, making it a valuable compound in both academic research and industrial applications.

The synthesis of 2-propoxypyridin-4-Amine typically involves multi-step reactions, often starting from pyridine derivatives. Researchers have explored various methodologies to optimize the synthesis process, including nucleophilic substitution, coupling reactions, and catalytic processes. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is particularly valuable for pharmaceutical applications.

One of the most notable aspects of 2-propoxypyridin-4-Amine is its ability to act as a precursor for more complex molecules. For instance, it has been used as an intermediate in the synthesis of bioactive compounds, such as kinase inhibitors and GPCR modulators. These applications highlight its role as a key building block in drug discovery programs. Furthermore, studies have shown that this compound exhibits interesting photophysical properties, making it a potential candidate for optoelectronic materials.

In terms of physical properties, 2-propoxypyridin-4-Amine is characterized by its moderate solubility in organic solvents and its ability to form stable salts with various acids. These properties make it suitable for use in both solution-phase and solid-state chemistry. Recent research has also focused on understanding its thermal stability and reactivity under different conditions, which are critical factors for its industrial scalability.

The biological activity of 2-propoxypyridin-4-Amine has been extensively studied in recent years. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant effects, suggesting its potential utility in treating chronic inflammatory diseases. Additionally, it has shown promise as a lead compound for developing novel antiviral agents, particularly against emerging viral pathogens.

From an environmental perspective, the degradation pathways of 2-propoxypyridin-4-Amine have been investigated to assess its eco-toxicological impact. Research indicates that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. This finding is particularly relevant for industries involved in large-scale production or application of this compound.

In conclusion, 2-propoxypyridin-4-Amine (CAS No. 116652-62-1) stands out as a multifaceted organic compound with diverse applications across chemistry and biology. Its unique structure, coupled with its favorable chemical properties, positions it as an essential molecule for advancing scientific research and industrial innovation. As ongoing studies continue to uncover new facets of its potential, this compound is poised to play an increasingly important role in shaping future developments in these fields.